![molecular formula C14H20IN3O B4674976 4-iodo-N-[2-(4-methyl-1-piperazinyl)ethyl]benzamide](/img/structure/B4674976.png)
4-iodo-N-[2-(4-methyl-1-piperazinyl)ethyl]benzamide
Overview
Description
4-iodo-N-[2-(4-methyl-1-piperazinyl)ethyl]benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as WAY-100635 and is a selective serotonin receptor antagonist. In
Mechanism of Action
The mechanism of action of 4-iodo-N-[2-(4-methyl-1-piperazinyl)ethyl]benzamide involves its ability to selectively block the action of serotonin on certain receptors. Specifically, this compound is a selective antagonist of the 5-HT1A receptor, which is a subtype of the serotonin receptor. By blocking the action of serotonin on this receptor, 4-iodo-N-[2-(4-methyl-1-piperazinyl)ethyl]benzamide can modulate the activity of the serotonin system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-iodo-N-[2-(4-methyl-1-piperazinyl)ethyl]benzamide are complex and depend on the specific experimental conditions. However, some of the reported effects include changes in neurotransmitter release, changes in neuronal activity, and changes in behavior. These effects are thought to be mediated by the modulation of the serotonin system.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-iodo-N-[2-(4-methyl-1-piperazinyl)ethyl]benzamide in lab experiments is its selectivity for the 5-HT1A receptor. This property allows researchers to selectively study the role of this receptor in various physiological and pathological processes. However, there are also limitations to using this compound, including its potential for off-target effects and its limited solubility in water.
Future Directions
There are many potential future directions for research involving 4-iodo-N-[2-(4-methyl-1-piperazinyl)ethyl]benzamide. Some possible directions include studying the role of this compound in various disease models, investigating its potential as a therapeutic agent, and exploring its interactions with other neurotransmitter systems. Additionally, further research is needed to better understand the mechanisms underlying the effects of this compound on the serotonin system.
Scientific Research Applications
4-iodo-N-[2-(4-methyl-1-piperazinyl)ethyl]benzamide has been widely used in scientific research for its potential applications in studying the serotonin system. This compound is a selective serotonin receptor antagonist, which means that it can selectively block the action of serotonin on certain receptors. This property makes it a valuable tool for studying the role of serotonin in various physiological and pathological processes.
properties
IUPAC Name |
4-iodo-N-[2-(4-methylpiperazin-1-yl)ethyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20IN3O/c1-17-8-10-18(11-9-17)7-6-16-14(19)12-2-4-13(15)5-3-12/h2-5H,6-11H2,1H3,(H,16,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLOZSAVJWPYLCG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CCNC(=O)C2=CC=C(C=C2)I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20IN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-iodo-N-[2-(4-methylpiperazin-1-yl)ethyl]benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[1-(2-fluorobenzyl)-1H-pyrazol-3-yl]-N'-{3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propyl}thiourea](/img/structure/B4674893.png)
![N-(4-methylphenyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide](/img/structure/B4674898.png)
![5-chloro-2-[2-(4-methylphenoxy)ethoxy]benzaldehyde](/img/structure/B4674903.png)
![2-{[4-methyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B4674907.png)
![N-[1-(2-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-N'-(2-methoxyphenyl)urea](/img/structure/B4674913.png)
![2-{[3-(4-methylphenoxy)propyl]thio}-4,5-dihydro-1H-imidazole hydrobromide](/img/structure/B4674920.png)
![2-{[4-benzyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2,6-dimethylphenyl)acetamide](/img/structure/B4674932.png)
![N-(4-hydroxy-5-isopropyl-2-methylphenyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B4674937.png)
![1-(2,4-dimethylphenyl)-5-[2-methyl-4-(4-morpholinyl)benzylidene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione](/img/structure/B4674945.png)
![ethyl 5-(aminocarbonyl)-2-({[2-(5-chloro-2-thienyl)-4-quinolinyl]carbonyl}amino)-4-methyl-3-thiophenecarboxylate](/img/structure/B4674956.png)
